Cas no 53897-96-4 (1H-Benzimidazol-5-amine, 1-(4-methylphenyl)-)

• Product Name: 1H-Benzimidazol-5-amine, 1-(4-methylphenyl)-
• CAS No: 53897-96-4
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• CID: 356103
• PubChem ID: 13526234
• Update Time: 2025-04-19

1H-Benzimidazol-5-amine, 1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-5-amine, 1-(4-methylphenyl)-
• 1-(4-methylphenyl)benzimidazol-5-amine
• DTXSID30542948
• 53897-96-4
• AKOS011797283
• 1-(4-Methylphenyl)-1H-benzimidazol-5-amine
• AE-641/30107004
• 1-(p-Tolyl)-1H-benzo[d]imidazol-5-amine

• Inchi： 1S/C14H13N3/c1-10-2-5-12(6-3-10)17-9-16-13-8-11(15)4-7-14(13)17/h2-9H,15H2,1H3
• InChI Key： DAQJGJHOLQNINM-UHFFFAOYSA-N
• SMILES： N1(C=NC2C=C(C=CC1=2)N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 223.11109
• Monoisotopic Mass: 223.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84